![molecular formula C13H11ClN2O2S B6284116 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one CAS No. 2649058-23-9](/img/no-structure.png)
2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
Overview
Description
2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C13H11ClN2O2S and its molecular weight is 294.8. The purity is usually 91.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazole-1-carboxylic acid with thionyl chloride to form 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one.", "Starting Materials": [ "3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazole-1-carboxylic acid", "Thionyl chloride", "Ethanol", "Chloroform", "Sodium bicarbonate", "Water" ], "Reaction": [ "To a solution of 3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazole-1-carboxylic acid (1.0 g, 3.6 mmol) in ethanol (10 mL), add thionyl chloride (0.5 mL, 6.8 mmol) dropwise at room temperature.", "Heat the reaction mixture at reflux for 2 hours.", "Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.", "Dissolve the residue in chloroform (10 mL) and wash the solution with sodium bicarbonate solution (10 mL).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Purify the residue by column chromatography using ethyl acetate/hexane as eluent to obtain 2-chloro-1-[3-(furan-2-yl)-5-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one as a yellow solid (0.8 g, 70%)." ] } | |
CAS RN |
2649058-23-9 |
Molecular Formula |
C13H11ClN2O2S |
Molecular Weight |
294.8 |
Purity |
91 |
Origin of Product |
United States |
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